Cas no 4753-70-2 (1-Butanimine)

1-Butanimine structure
1-Butanimine structure
Product name:1-Butanimine
CAS No:4753-70-2
MF:C4H9N
MW:71.1209609508514
CID:1518237
PubChem ID:12299660

1-Butanimine Chemical and Physical Properties

Names and Identifiers

    • 1-Butanimine
    • butan-1-imine
    • butylimine
    • DTXSID30486252
    • butanimine
    • 4753-70-2
    • Inchi: InChI=1S/C4H9N/c1-2-3-4-5/h4-5H,2-3H2,1H3
    • InChI Key: UOFFEDRAIFYOBS-UHFFFAOYSA-N
    • SMILES: CCCC=N

Computed Properties

  • Exact Mass: 71.07357
  • Monoisotopic Mass: 71.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 24.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.85

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